Cas no 1546780-36-2 (1-(2,6-Dimethylphenyl)ethane-1,2-diol)

• Product Name: 1-(2,6-Dimethylphenyl)ethane-1,2-diol
• CAS No: 1546780-36-2
• Molecular Formula: C₁₀H₁₄O₂
• Molecular Weight: 166.216963291168
• CID: 5793222
• PubChem ID: 19077739

1-(2,6-Dimethylphenyl)ethane-1,2-diol Properties

Names and Identifiers

• 1546780-36-2
• AKOS021031859
• 1-(2,6-dimethylphenyl)ethane-1,2-diol
• EN300-1678605
• 1-(2,6-Dimethylphenyl)-1,2-ethanediol

• InChIKey： XZBSTGNRBMAQTK-UHFFFAOYSA-N
• Inchi： 1S/C10H14O2/c1-7-4-3-5-8(2)10(7)9(12)6-11/h3-5,9,11-12H,6H2,1-2H3
• SMILES： OC(CO)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 166.099379685g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 166.099379685g/mol
• Heavy Atom Count: 12
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Boiling Point: 326.6±37.0 °C(Predicted)
• pka: 13.63±0.20(Predicted)
• Density: 1.104±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes